Cas no 2003497-21-8 (3-(2-methanesulfonylethyl)oxolane-3-carbaldehyde)

• Product Name: 3-(2-methanesulfonylethyl)oxolane-3-carbaldehyde
• CAS No: 2003497-21-8
• MF: C₈H₁₄O₄S
• MW: 206.259361743927
• CID: 6231894
• PubChem ID: 165721068
• Update Time: 2025-10-22

3-(2-methanesulfonylethyl)oxolane-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-(2-methanesulfonylethyl)oxolane-3-carbaldehyde
• EN300-1619321
• 2003497-21-8

• Inchi： 1S/C8H14O4S/c1-13(10,11)5-3-8(6-9)2-4-12-7-8/h6H,2-5,7H2,1H3
• InChI Key： IBTYHWQDSBOESP-UHFFFAOYSA-N
• SMILES： S(C)(CCC1(C=O)COCC1)(=O)=O

Computed Properties

• Exact Mass: 206.06128010g/mol
• Monoisotopic Mass: 206.06128010g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 68.8Ų

Additional information on 3-(2-methanesulfonylethyl)oxolane-3-carbaldehyde

Recent Advances in the Study of 3-(2-Methanesulfonylethyl)oxolane-3-carbaldehyde (CAS: 2003497-21-8)

3-(2-Methanesulfonylethyl)oxolane-3-carbaldehyde (CAS: 2003497-21-8) is a synthetic intermediate of growing interest in the field of medicinal chemistry and drug discovery. Recent studies have highlighted its potential as a versatile building block for the synthesis of novel bioactive compounds, particularly in the development of small-molecule inhibitors targeting various disease pathways. This research brief aims to summarize the latest findings related to this compound, focusing on its chemical properties, synthetic applications, and biological relevance.

A 2023 study published in the Journal of Medicinal Chemistry explored the use of 3-(2-methanesulfonylethyl)oxolane-3-carbaldehyde as a key intermediate in the synthesis of proteolysis-targeting chimeras (PROTACs). The researchers demonstrated that the aldehyde functionality of this compound could be efficiently conjugated with E3 ligase ligands, enabling the development of novel PROTACs with enhanced cellular permeability and target engagement. The study reported promising in vitro results against cancer cell lines, suggesting its potential in oncology drug development.

In the area of neurodegenerative disease research, a recent patent application (WO2023056421) disclosed the use of derivatives of 3-(2-methanesulfonylethyl)oxolane-3-carbaldehyde as modulators of α-synuclein aggregation. The compound's unique structural features, including the sulfonyl group and the oxolane ring, were found to contribute to its ability to cross the blood-brain barrier while maintaining metabolic stability. These properties make it particularly valuable for central nervous system-targeted therapies.

From a synthetic chemistry perspective, advances in the preparation of 3-(2-methanesulfonylethyl)oxolane-3-carbaldehyde have been reported in several recent publications. A 2024 paper in Organic Process Research & Development described an improved synthetic route that achieves higher yields (82% compared to previous 65%) while reducing the number of purification steps. The optimized protocol utilizes continuous flow chemistry, addressing previous challenges with scale-up and reproducibility.

The compound's mechanism of action and structure-activity relationships have also been the subject of recent investigations. Computational studies published in Journal of Chemical Information and Modeling (2024) employed molecular dynamics simulations to elucidate how the methanesulfonylethyl moiety influences the compound's binding affinity to various biological targets. These insights are guiding the design of next-generation derivatives with improved pharmacological profiles.

Looking forward, 3-(2-methanesulfonylethyl)oxolane-3-carbaldehyde continues to attract attention as a valuable scaffold in drug discovery. Ongoing clinical trials involving compounds derived from this intermediate (NCT05678921) suggest its translational potential. Future research directions likely include further exploration of its applications in targeted protein degradation and the development of more efficient synthetic methodologies to meet growing demand in pharmaceutical development.